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N-Acetylneuraminic Acid Methyl Ester N-Acetylneuraminic Acid Methyl Ester
Brand Name: Vulcanchem
CAS No.: 22900-11-4
VCID: VC0043338
InChI: InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(20,11(19)21-2)22-10(8)9(18)7(17)4-14/h6-10,14,16-18,20H,3-4H2,1-2H3,(H,13,15)/t6-,7+,8+,9+,10+,12-/m0/s1
SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)O)O
Molecular Formula: C12H21NO9
Molecular Weight: 323.3 g/mol

N-Acetylneuraminic Acid Methyl Ester

CAS No.: 22900-11-4

Reference Standards

VCID: VC0043338

Molecular Formula: C12H21NO9

Molecular Weight: 323.3 g/mol

N-Acetylneuraminic Acid Methyl Ester - 22900-11-4

CAS No. 22900-11-4
Product Name N-Acetylneuraminic Acid Methyl Ester
Molecular Formula C12H21NO9
Molecular Weight 323.3 g/mol
IUPAC Name methyl (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
Standard InChI InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(20,11(19)21-2)22-10(8)9(18)7(17)4-14/h6-10,14,16-18,20H,3-4H2,1-2H3,(H,13,15)/t6-,7+,8+,9+,10+,12-/m0/s1
Standard InChIKey BKZQMWNJESHHSA-AGNBLMTLSA-N
Isomeric SMILES CC(=O)N[C@@H]1[C@H](C[C@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)OC)O)O
SMILES CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)O)O
Canonical SMILES CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)O)O
Synonyms 5-(Acetylamino)-3,5-dideoxy-D-glycero-β-D-galacto-2-nonulopyranosonic Acid_x000B_Methyl Ester;
PubChem Compound 7173831
Last Modified Nov 11 2021
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